Cas no 13789-05-4 (1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl-)

1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl- structure
13789-05-4 structure
Product Name:1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl-
CAS No:13789-05-4
MF:C16H12N4O4
MW:324.29088306427
CID:1255702
Update Time:2024-08-04

1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 1-(2,4-dinitrophenyl)-5-methyl-3-phenyl-
    • Inchi: 1S/C16H12N4O4/c1-11-9-14(12-5-3-2-4-6-12)17-18(11)15-8-7-13(19(21)22)10-16(15)20(23)24/h2-10H,1H3
    • InChI Key: AKXNDWAMUYVTMU-UHFFFAOYSA-N
    • SMILES: N1(C2=CC=C([N+]([O-])=O)C=C2[N+]([O-])=O)C(C)=CC(C2=CC=CC=C2)=N1

Experimental Properties

  • Density: 1.41±0.1 g/cm3(Predicted)
  • Melting Point: 153-154 °C(Solv: ethanol (64-17-5))
  • Boiling Point: 508.9±50.0 °C(Predicted)
  • pka: -1.12±0.10(Predicted)
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